(3Z)-3-(1,1-Dioxo-2-phenyl-1,4,2-dithiazolidin-3-ylidene)-1,1-diphenylthiourea
(3Z)-3-(1,1-Dioxo-2-phenyl-1,4,2-dithiazolidin-3-ylidene)-1,1-diphenylthiourea
TYT-1 is the most potent WNV NS3 inhibitor to date.
Brand Name:
Vulcanchem
CAS No.:
64803-10-7
VCID:
VC0546129
InChI:
InChI=1S/C21H17N3O2S3/c25-29(26)16-28-21(24(29)19-14-8-3-9-15-19)22-20(27)23(17-10-4-1-5-11-17)18-12-6-2-7-13-18/h1-15H,16H2/b22-21-
SMILES:
C1SC(=NC(=S)N(C2=CC=CC=C2)C3=CC=CC=C3)N(S1(=O)=O)C4=CC=CC=C4
Molecular Formula:
C21H17N3O2S3
Molecular Weight:
439.6 g/mol
(3Z)-3-(1,1-Dioxo-2-phenyl-1,4,2-dithiazolidin-3-ylidene)-1,1-diphenylthiourea
CAS No.: 64803-10-7
Cat. No.: VC0546129
Molecular Formula: C21H17N3O2S3
Molecular Weight: 439.6 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | TYT-1 is the most potent WNV NS3 inhibitor to date. |
|---|---|
| CAS No. | 64803-10-7 |
| Molecular Formula | C21H17N3O2S3 |
| Molecular Weight | 439.6 g/mol |
| IUPAC Name | (3Z)-3-(1,1-dioxo-2-phenyl-1,4,2-dithiazolidin-3-ylidene)-1,1-diphenylthiourea |
| Standard InChI | InChI=1S/C21H17N3O2S3/c25-29(26)16-28-21(24(29)19-14-8-3-9-15-19)22-20(27)23(17-10-4-1-5-11-17)18-12-6-2-7-13-18/h1-15H,16H2/b22-21- |
| Standard InChI Key | WHFLLSDSNHZKAX-DQRAZIAOSA-N |
| Isomeric SMILES | C1S/C(=N\C(=S)N(C2=CC=CC=C2)C3=CC=CC=C3)/N(S1(=O)=O)C4=CC=CC=C4 |
| SMILES | C1SC(=NC(=S)N(C2=CC=CC=C2)C3=CC=CC=C3)N(S1(=O)=O)C4=CC=CC=C4 |
| Canonical SMILES | C1SC(=NC(=S)N(C2=CC=CC=C2)C3=CC=CC=C3)N(S1(=O)=O)C4=CC=CC=C4 |
| Appearance | Solid powder |
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